Cas no 43020-38-8 (2,3,4-Trimethoxybenzonitrile)

2,3,4-Trimethoxybenzonitrile structure
Product Name:2,3,4-Trimethoxybenzonitrile
CAS No:43020-38-8
Molecular Formula:C10H11NO3
Molecular Weight:193.19924
MDL:MFCD00001785
CID:89522
PubChem ID:606350
2,3,4-Trimethoxybenzonitrile Properties
Names and Identifiers
-
- 2,3,4-Trimethoxybenzonitrile
- EINECS 256-049-5
- InChI=1/C10H11NO3/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5H,1-3H
- FT-0639825
- A826107
- 2,3,4-trimethoxybenzenecarbonitrile
- NS00031285
- Benzonitrile, 2,3,4-trimethoxy-
- J-506874
- SCHEMBL4696500
- YCSGHMDKBZNXJC-UHFFFAOYSA-N
- 2,3,4-Trimethoxybenzonitril
- CS-0358935
- MFCD00001785
- AKOS005366678
- T3285
- AS-77481
- D-4-CHLOROPHENYLGLYCINEHCL
- DTXSID30195635
- 43020-38-8
- DB-051011
- 2,3,4-Trimethoxbenzonitrile
- DTXCID70118126
- STL168047
-
- MDL: MFCD00001785
- InChIKey: YCSGHMDKBZNXJC-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H11NO3/c1-12-8-5-4-7(6-11)9(13-2)10(8)14-3/h4-5H,1-3H3
- SMILES: COC1=C(C(=C(C=C1)C#N)OC)OC
Computed Properties
- Exact Mass: 193.07400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 193.073893
- Heavy Atom Count: 14
- Complexity: 223
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 51.5
Experimental Properties
- LogP: 1.58408
- PSA: 51.48000
- Refractive Index: 1.5300 (estimate)
- Boiling Point: 329.41°C (rough estimate)
- Melting Point: 56-57 °C(lit.)
- Flash Point: 127.8 °C
- Color/Form: powder
- Solubility: Insoluble
- Density: 1.2307 (rough estimate)
2,3,4-Trimethoxybenzonitrile Security Information
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S26-S37/39
- Packing Group:III
- Packing Group:III
- Risk Phrases:R23/24/25
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:3276
- PackingGroup:III
- Risk Phrases: 20/21/22-36/37/38
- HazardClass:6.1
2,3,4-Trimethoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3,4-Trimethoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003FUZ-5g |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | >98.0%(GC) | 5g |
$69.00 | 2024-05-02 | |
A2B Chem LLC | AB59723-5g |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | >98.0%(GC) | 5g |
$189.00 | ||
Aaron | AR003G3B-5g |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | 98% | 5g |
$49.00 | 2025-02-10 | |
abcr | AB133695-5 g |
2,3,4-Trimethoxybenzonitrile, 97%; . |
43020-38-8 | 97% | 5g |
€114.60 | ||
eNovation Chemicals LLC | D748306-5g |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | 98.0% | 5g |
$225 | 2022-06-09 | |
TRC | T907595-1mg |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | 1mg |
$190.00 | 2023-05-17 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24454-1g |
2,3,4-Trimethoxybenzonitrile, 97% |
43020-38-8 | 97% | 1g |
¥677.00 | 2023-05-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429605-5g |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | 95+% | 5g |
¥554.00 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T918519-5g |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | >98%(GC) | 5g |
¥952.20 | 2022-09-28 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | T3285-25G |
2,3,4-Trimethoxybenzonitrile |
43020-38-8 | 98.0%(GC) | 25G |
¥1490.0 | 2022-07-29 |
2,3,4-Trimethoxybenzonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:43020-38-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:43020-38-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:43020-38-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
2,3,4-Trimethoxybenzonitrile Related Literature
-
Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
-
Brij Bhushan Ahuja,Arumugam Sudalai Org. Biomol. Chem. 2015 13 5918
Recommended suppliers
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